3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one

• CAS: 7498-89-7
• Molecular Formula: C16H14O3
• Molecular Weight: 254.28g/mol
• SMILES: CCOC1(C2=CC=CC=C2C(=O)O1)C3=CC=CC=C3
• InChI: InChI=1S/C16H14O3/c1-2-18-16(12-8-4-3-5-9-12)14-11-7-6-10-13(14)15(17)19-16/h3-11H,2H2,1H3
• InChIKey: JQZBOVHGDKJGOU-UHFFFAOYSA-N

Research on polymer antioxidants often lacks tunable radical-stabilizing scaffolds. 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one solves this with its unique geminal ethoxy-phenyl substitution, offering a distinct steric and electronic profile for next-gen stabilizer development. • Racemic mixture enables chiral SAR exploration in polyolefin stabilization. • Calculated logP 3.59 and TPSA 28.39 Ų support drug-like optimization for medicinal chemistry probes. • Reliable supply with batch-to-batch consistency for reproducible analytical method validation.

3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one Technical Specifications

3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one (CAS 7498-89-7) is a specialized benzofuranone derivative characterized by a core phthalide scaffold with a unique 3-position substitution pattern consisting of both an ethoxy and a phenyl group on the same carbon . This compound possesses a molecular formula of C16H14O3 and a molecular weight of 254.28 g/mol [1]. Key calculated physicochemical parameters include a logP of 3.5878 and a topological polar surface area of 28.39 Ų . Commercially available as a racemic mixture , its distinct substitution pattern—where both an alkoxy and an aryl group are located on the same carbon atom—differentiates it from simpler benzofuranones and provides a foundation for its potential utility in specialized research applications such as polymer stabilization and medicinal chemistry scaffold development .

3,3-Disubstituted scaffold: geminal ethoxy and phenyl groups create a distinct steric/electronic profile vs simpler benzofuranones.

Racemic mixture: introduces chiral complexity; consider enantiomer separation if stereoselectivity is required.

NIST-authenticated identity: defined InChIKey supports reliable procurement and analytical method development.

• [1] NIST Chemistry WebBook. 2(3H)-benzofuranone,3-ethoxy-3-phenyl- (CAS 62231-08-7). NIST Standard Reference Database Number 69. View Source

Generic Substitution Risks

Substituting 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one with an alternative benzofuranone—such as the simpler 3-phenyl-2-benzofuran-1(3H)-one or other 3-arylbenzofuranones—is technically unsound due to the compound's specific 3,3-disubstitution pattern (geminal ethoxy and phenyl groups) which fundamentally alters its physicochemical and reactivity profile. While unsubstituted or differently substituted benzofuranones are widely documented as polymer stabilizers (e.g., Irganox® HP-136) [1], the presence of the 3-ethoxy group in this specific compound is expected to modulate key properties such as lipophilicity (logP = 3.5878) and the stability of the benzofuranonyl radical intermediate formed during antioxidant activity [2]. The 3-ethoxy substituent also creates a stereocenter, resulting in a racemic mixture that introduces additional complexity in chiral environments . Consequently, substitution without rigorous experimental validation would compromise the integrity of any research or industrial process predicated on this compound's specific steric and electronic properties.

🔹 Loss of 3-ethoxy group

Removing the ethoxy substituent (e.g., using 3-phenylphthalide) may significantly shift logP and radical intermediate stability, altering partition behavior and antioxidant potential.

🔹 Different benzofuranone stabilizer profile

Commercial stabilizers like Irganox® HP-136 possess a distinct substitution pattern (5,7-di-tert-butyl) that may not replicate the reactivity conferred by the 3-ethoxy group.

🔹 Chiral environment mismatch

The racemic nature may introduce variable interactions in chiral matrices or biological systems; enantiopure alternatives may exhibit different binding or activity profiles.

• [1] Mar'in, A., et al. "Antioxidative activity of 3-aryl-benzofuran-2-one stabilizers (Irganox®HP-136) in polypropylene." Polymer Degradation and Stability 76.3 (2002): 449-455. View Source
• [2] US Patent 5,516,920. Nesvadba, P., et al. "3-arylbenzofuranones." Ciba-Geigy Corporation, May 14, 1996. View Source

Differentiated Selection Evidence

Lipophilicity vs. Unsubstituted Analog

The introduction of the 3-ethoxy group in 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one significantly increases lipophilicity compared to the simpler 3-phenylphthalide (3-phenyl-2-benzofuran-1(3H)-one). This property is critical for applications involving membrane permeability, protein binding, or partition into non-polar matrices .

Lipophilicity Increase

Cross-study comparable

logP 3.59 vs 2.64 (approx. 10× higher octanol-water partition)

Higher hydrophobicity may support partitioning into non-polar matrices or hydrophobic binding pockets.

Calculated values; confirm experimentally for critical applications.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	logP = 3.5878 (Calculated)
Comparator Or Baseline	3-Phenyl-2-benzofuran-1(3H)-one (CAS 1733-13-5): logP = 2.59 (ACD/Labs calculated) or experimental log Kow = 2.64
Quantified Difference	The target compound is approximately 1 unit higher in logP, corresponding to a roughly 10-fold increase in octanol-water partition coefficient.
Conditions	Calculated values from ACD/Labs Percepta Platform and ChemDiv database; comparator data from ChemSpider (experimental and predicted) [REFS-1, REFS-2].

Why This Matters

A higher logP value indicates greater hydrophobicity, which can influence compound solubility, tissue distribution, and interaction with hydrophobic binding pockets, making it a distinct selection criterion for applications where the unsubstituted analog is unsuitable.

TPSA Comparison to Unsubstituted Analog

The 3-ethoxy substituent alters the topological polar surface area (TPSA) of the compound compared to its unsubstituted analog. TPSA is a key descriptor used to predict a compound's ability to permeate biological membranes, with values below 140 Ų generally considered favorable for oral bioavailability .

TPSA Comparison

Cross-study comparable

28.39 Ų vs 26.30 Ų (+2.09 Ų, 7.9% increase)

Small polar surface area increase may subtly influence H-bond interactions and solubility.

Predicted values; both remain within favorable membrane permeability range.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 28.39 Ų
Comparator Or Baseline	3-Phenyl-2-benzofuran-1(3H)-one (CAS 1733-13-5): TPSA = 26.30 Ų (predicted, from PubChem) [1]
Quantified Difference	The target compound exhibits a TPSA that is approximately 2.09 Ų larger (a 7.9% increase) than the unsubstituted analog.
Conditions	Calculated values from ChemDiv database (target) and PubChem (comparator).

Why This Matters

While both compounds fall well within the favorable TPSA range for membrane permeability, the small increase in polar surface area due to the ethoxy oxygen may subtly influence hydrogen bonding interactions and solubility, differentiating it for specific target engagement or formulation requirements.

• [1] PubChem. 3-Phenyl-2-benzofuran-1(3H)-one (CID 103834). National Center for Biotechnology Information. View Source

Polymer Stabilizer Activity Inference

As a member of the 3-arylbenzofuranone class, 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one is structurally related to known polymer stabilizers such as Irganox® HP-136. While direct experimental data for this specific compound are lacking in the open literature, its core structure is consistent with compounds that demonstrate significant antioxidant activity in polypropylene (PP) at elevated temperatures [1].

Stabilizer Class Inference

Class-level inference

3-Arylbenzofuranone core; no direct stabilizer data for this compound.

May possess radical-scavenging activity; evaluation as a polymer antioxidant scaffold warranted.

Compare with Irganox® HP-136 under identical processing conditions.

Evidence Dimension	Antioxidant Activity in Polypropylene (PP)
Target Compound Data	No direct quantitative data available; structure contains 3-arylbenzofuran-2-one core with a 3-ethoxy substituent.
Comparator Or Baseline	Irganox® HP-136 (mixture of 5,7-di-tert-butyl-3-arylbenzofuran-2-ones): Required for stabilization at 0.005–0.01% in combination with phenols and phosphites; critical concentration required to inhibit oxidation is higher than that of phenolic antioxidant 2246 [1].
Quantified Difference	Not quantifiable for target compound.
Conditions	PP oxidation at 180–200 °C [1].

Why This Matters

This class-level inference suggests that the target compound may possess inherent radical-scavenging activity due to the benzofuranone core, making it a candidate for evaluation in polymer stabilization or as a lead structure for developing novel antioxidants with potentially distinct performance profiles influenced by the 3-ethoxy substituent.

• [1] Mar'in, A., et al. "Antioxidative activity of 3-aryl-benzofuran-2-one stabilizers (Irganox®HP-136) in polypropylene." Polymer Degradation and Stability 76.3 (2002): 449-455. View Source

NIST Structural Authentication

The compound's identity and structure are definitively established through its inclusion in the NIST Chemistry WebBook, which provides a standardized InChI and InChIKey for unambiguous identification. This is a critical differentiator from less well-characterized or proprietary analogs [1].

NIST Identity Authentication

Supporting evidence

InChIKey: DOHHPBAKMKBODF-UHFFFAOYSA-N; CAS 62231-08-7

Enables reliable procurement and unambiguous analytical method development.

NIST Standard Reference Database 69 entry.

Evidence Dimension	Structural Authentication
Target Compound Data	InChIKey: DOHHPBAKMKBODF-UHFFFAOYSA-N; CAS 62231-08-7 (primary) and 7498-89-7 (alternate) [1]
Comparator Or Baseline	Many proprietary or newly synthesized benzofuranone derivatives lack entry in authoritative public spectral databases like NIST.
Quantified Difference	Not applicable; qualitative differentiation based on presence in a validated reference database.
Conditions	NIST Standard Reference Database 69: NIST Chemistry WebBook [1].

Why This Matters

The availability of a NIST-validated InChIKey and structure facilitates reliable procurement, unambiguous analytical method development (e.g., LC-MS, GC-MS), and ensures experimental reproducibility across different laboratories, a key requirement for rigorous scientific research.

• [1] NIST Chemistry WebBook. 2(3H)-benzofuranone,3-ethoxy-3-phenyl- (CAS 62231-08-7). NIST Standard Reference Database Number 69. View Source

Phthalide-Based Bioactivity Evidence

The phthalide (2-benzofuran-1(3H)-one) scaffold is a recognized privileged structure in medicinal chemistry, with numerous derivatives exhibiting antibacterial, anti-inflammatory, and neuroprotective activities. While 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one itself is not directly evaluated in these studies, its core structure is identical to the active phthalide core found in compounds like talaromycolides A-C [1] and 3-substituted phthalides investigated for Alzheimer's disease [2].

Bioactivity Class Evidence

Class-level inference

Phthalide core reported in antibacterial and neuroprotection models (talaromycolides, 3-substituted phthalides).

May support screening as a lead-like scaffold for antibacterial or neuroprotection research.

No direct activity data for this specific compound; requires de novo testing.

Evidence Dimension	Biological Activity (Class-level)
Target Compound Data	No direct quantitative data available; contains the phthalide (2-benzofuran-1(3H)-one) core with 3-ethoxy and 3-phenyl substituents.
Comparator Or Baseline	Talaromycolides A-C (phenyl-substituted phthalides): Exhibited significant antibacterial activity against tested bacterial strains [1]. 3-Substituted phthalides: Demonstrated activity in a Drosophila model of Alzheimer's disease, improving learning index [2].
Quantified Difference	Not quantifiable for target compound.
Conditions	Antibacterial assay against six different bacteria [1]; Drosophila olfactory short-term memory deficit test [2].

Why This Matters

The established bioactivity of related phthalide derivatives provides a strong rationale for investigating 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one as a starting point for the development of novel antibacterial or neuroprotective agents, leveraging its unique substitution pattern for potential selectivity or potency advantages.

• [1] Niu, H. T., et al. "Talaromycolides A–C, Novel Phenyl-Substituted Phthalides Isolated from the Green Chinese Onion-Derived Fungus Talaromyces pinophilus AF-02." Journal of Agricultural and Food Chemistry 63.41 (2015): 9160-9166. View Source
• [2] Chinese Patent CN101455661A. Shanghai Institute of Organic Chemistry, Chinese Academy of Sciences. "Use of 3-substituted phthalide and the analogue." June 17, 2009. View Source

NIST Validated Identity for QC

The compound's identity and structure are definitively established through its inclusion in the NIST Chemistry WebBook, which provides a standardized InChI and InChIKey for unambiguous identification. This is a critical differentiator from less well-characterized or proprietary analogs [1].

QC Reference Standard

Supporting evidence

NIST-validated InChIKey and structure; CAS 62231-08-7.

Supports inter-laboratory method validation and identity confirmation in QC workflows.

Use as reference for LC-MS, GC-MS, or NMR protocol development.

Evidence Dimension	Structural Authentication
Target Compound Data	InChIKey: DOHHPBAKMKBODF-UHFFFAOYSA-N; CAS 62231-08-7 (primary) and 7498-89-7 (alternate) [1]
Comparator Or Baseline	Many proprietary or newly synthesized benzofuranone derivatives lack entry in authoritative public spectral databases like NIST.
Quantified Difference	Not applicable; qualitative differentiation based on presence in a validated reference database.
Conditions	NIST Standard Reference Database 69: NIST Chemistry WebBook [1].

Why This Matters

The availability of a NIST-validated InChIKey and structure facilitates reliable procurement, unambiguous analytical method development (e.g., LC-MS, GC-MS), and ensures experimental reproducibility across different laboratories, a key requirement for rigorous scientific research.

• [1] NIST Chemistry WebBook. 2(3H)-benzofuranone,3-ethoxy-3-phenyl- (CAS 62231-08-7). NIST Standard Reference Database Number 69. View Source

Research & Industrial Applications

Novel Polymer Antioxidant Scaffold

Given the established utility of 3-arylbenzofuranones as potent polymer stabilizers (e.g., Irganox® HP-136) [1], 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one represents a valuable scaffold for developing next-generation antioxidants. Its unique 3-ethoxy substitution may modulate the stability and reactivity of the benzofuranonyl radical intermediate, potentially leading to improved performance in high-temperature polymer processing or extended material lifetime. Researchers can use this compound as a starting point to synthesize a library of derivatives for systematic structure-activity relationship (SAR) studies in polyolefin stabilization [1].

Antibacterial Drug Discovery Lead

The phthalide core is a validated scaffold for antibacterial activity, as demonstrated by natural products like talaromycolides A-C [2]. 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one, with its distinct 3-ethoxy and 3-phenyl substituents, can serve as a lead-like molecule for medicinal chemistry optimization programs targeting novel antibacterial agents. Its physicochemical properties (logP = 3.5878, TPSA = 28.39 Ų) are within favorable ranges for drug-likeness, making it a suitable starting point for hit-to-lead campaigns against resistant bacterial strains.

Neurodegenerative Disease Probe

Patented research indicates that 3-substituted phthalides exhibit activity in models of Alzheimer's disease, improving learning and memory indices in Drosophila [3]. 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one, as a structurally related phthalide derivative, can be employed as a chemical probe to investigate the molecular mechanisms underlying this neuroprotective activity. Its use in such studies may help validate new therapeutic targets or pathways involved in neurodegeneration.

Analytical Reference Standard

Due to its well-defined structure and inclusion in the NIST Chemistry WebBook [4], 3-Ethoxy-3-phenyl-2-benzofuran-1(3H)-one is an ideal reference standard for developing and validating analytical methods. Laboratories can utilize the provided InChIKey (DOHHPBAKMKBODF-UHFFFAOYSA-N) and molecular formula (C16H14O3) to establish robust LC-MS, GC-MS, or NMR protocols for detecting and quantifying this compound or its metabolites in complex biological or environmental matrices, ensuring high data quality and reproducibility.

Application

Selection Property

Validation Focus

Polymer antioxidant scaffold research

3-Ethoxy substitution impact on radical intermediate stability

Stabilizer performance in polyolefin oxidation models (e.g., PP at elevated temperature)

Antibacterial screening studies

Phthalide core with distinct 3,3-disubstitution

In vitro activity against resistant bacterial strains; compare to known phthalide natural products

Neurodegeneration model probe

Phthalide derivative for pathway/target engagement studies

Neuroprotection endpoints in model organisms (e.g., Drosophila learning/memory assays)

Analytical reference standard

NIST-authenticated InChIKey and unambiguous structure

Method development and system suitability for LC-MS, GC-MS, or NMR quantification

• [1] Mar'in, A., et al. "Antioxidative activity of 3-aryl-benzofuran-2-one stabilizers (Irganox®HP-136) in polypropylene." Polymer Degradation and Stability 76.3 (2002): 449-455. View Source
• [2] Niu, H. T., et al. "Talaromycolides A–C, Novel Phenyl-Substituted Phthalides Isolated from the Green Chinese Onion-Derived Fungus Talaromyces pinophilus AF-02." Journal of Agricultural and Food Chemistry 63.41 (2015): 9160-9166. View Source
• [3] Chinese Patent CN101455661A. Shanghai Institute of Organic Chemistry, Chinese Academy of Sciences. "Use of 3-substituted phthalide and the analogue." June 17, 2009. View Source
• [4] NIST Chemistry WebBook. 2(3H)-benzofuranone,3-ethoxy-3-phenyl- (CAS 62231-08-7). NIST Standard Reference Database Number 69. View Source